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Compound of Interest

Compound Name: SphK2-IN-1

Cat. No.: B12408658 Get Quote

Essential Safety and Handling Guide for SphK2-
IN-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with the sphingosine kinase 2 inhibitor, SphK2-IN-1
(CAS No. 1177741-83-1). The following procedures for handling, storage, and disposal are

based on currently available safety data.

Hazard Identification and Personal Protective
Equipment
According to the Safety Data Sheet (SDS) provided by Merck Millipore, SphK2-IN-1 is not

classified as a hazardous substance or mixture.[1][2] However, it is imperative to adhere to

standard good laboratory practices when handling any chemical compound. The following table

summarizes the recommended personal protective equipment (PPE) to ensure a safe

laboratory environment.
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PPE Category Recommended Equipment

Eye Protection Safety glasses with side-shields or goggles

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene)

Body Protection Laboratory coat

Operational and Disposal Plans
Handling and Storage:

Handling: Avoid inhalation of dust and contact with skin and eyes.[3] Use in a well-ventilated

area.

Storage: Store in a tightly sealed container in a cool, dry place.

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician.

Disposal Plan:

Dispose of waste material in accordance with local, state, and federal regulations. While

SphK2-IN-1 is not classified as hazardous, it is recommended to dispose of it as chemical

waste. Do not allow the product to enter drains.
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SphK2-IN-1 is a potent and selective inhibitor of Sphingosine Kinase 2 (SphK2), an enzyme

that catalyzes the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P). This

signaling pathway is involved in various cellular processes, including cell growth, proliferation,

and survival. Inhibition of SphK2 can modulate these pathways and is an area of active

research in cancer, inflammation, and other diseases.

The following diagram illustrates a simplified workflow for the general handling of SphK2-IN-1
in a laboratory setting.
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General Handling Workflow for SphK2-IN-1

Preparation Handling

Post-Experiment Spill Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh SphK2-IN-1 in a ventilated enclosure

Prepare solution in a fume hood

Conduct experiment

Decontaminate work surfaces Evacuate area if necessary

If spill occurs

Dispose of waste in designated chemical waste container

Remove and dispose of PPE properly

Contain the spill with absorbent material

Collect and place in a sealed container for disposal

Clean the spill area thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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